N-(2-aminoethyl)-4-fluoro-N-methylbenzene-1-sulfonamide hydrochloride

• IUPAC Name: N-(2-aminoethyl)-4-fluoro-N-methylbenzenesulfonamide;hydrochloride
• InChI: InChI=1S/C9H13FN2O2S.ClH/c1-12(7-6-11)15(13,14)9-4-2-8(10)3-5-9;/h2-5H,6-7,11H2,1H3;1H
• InChI Key: GDXFZHADMPVUBQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCN)S(=O)(=O)C1=CC=C(C=C1)F.Cl
• Molecular Formula: C9H14ClFN2O2S
• Molecular Weight: 268.74 g/mol

Description

N-(2-aminoethyl)-4-fluoro-N-methylbenzene-1-sulfonamide hydrochloride, also known as F-Sulfonamide, is a type of sulfonamide with a wide range of applications in the field of chemistry. It is a white crystalline solid that is soluble in water and has a melting point of around 135°C. F-Sulfonamide is a versatile compound that finds use in the synthesis of various organic compounds, as well as in the development of new drugs and drug delivery systems.

Scientific Research Applications

Medicinal Chemistry and Drug Development

N-(2-Aminoethyl)-4-fluoro-N-methylbenzene-1-sulfonamide hydrochloride is a derivative of sulfonamide, a class of compounds known for their diverse medicinal applications. Sulfonamide derivatives have been explored for their potential in treating a wide range of diseases due to their broad bioactive spectrum. These compounds, including N-(2-Aminoethyl)-4-fluoro-N-methylbenzene-1-sulfonamide hydrochloride, are studied for their antimicrobial, anticancer, antiparasitic, anti-inflammatory, anticonvulsant, antiglaucoma, antidiabetic, and antiepileptic properties. Their versatility in drug design makes them a valuable asset in medicinal chemistry, offering new avenues for the development of drugs with enhanced efficacy and reduced toxicity (He Shichao et al., 2016).

Environmental Impact and Degradation

The environmental persistence and degradation of sulfonamide derivatives, including N-(2-Aminoethyl)-4-fluoro-N-methylbenzene-1-sulfonamide hydrochloride, have been subjects of research. Studies focus on understanding how these compounds, often used in pharmaceuticals and various industrial applications, behave in the environment. Research into the microbial degradation of polyfluoroalkyl chemicals sheds light on the potential environmental fate of sulfonamide derivatives. This knowledge is crucial for assessing the ecological impact of these compounds and developing strategies to mitigate their presence in natural ecosystems (Jinxia Liu & Sandra Mejia Avendaño, 2013).

Analytical Methods and Detection

The development of analytical methods for detecting and quantifying sulfonamide derivatives in various matrices is an important area of research. Techniques such as capillary electrophoresis have been applied to analyze sulfonamides, providing insights into their behavior and concentration levels in pharmaceutical formulations, environmental samples, and biological fluids. These analytical advancements are essential for quality control in pharmaceutical manufacturing, environmental monitoring, and clinical pharmacology, ensuring the safe and effective use of sulfonamide-based drugs (R. Hoff & T. B. Kist, 2009).